4-isopropyl-N-({[4-(4-pyridinylmethyl)phenyl]amino}carbonothioyl)benzamide

• IUPAC Name: 4-propan-2-yl-N-[[4-(pyridin-4-ylmethyl)phenyl]carbamothioyl]benzamide
• InChI: InChI=1S/C23H23N3OS/c1-16(2)19-5-7-20(8-6-19)22(27)26-23(28)25-21-9-3-17(4-10-21)15-18-11-13-24-14-12-18/h3-14,16H,15H2,1-2H3,(H2,25,26,27,28)
• InChI Key: WZFGAVNXLMOCME-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)C(=O)NC(=S)NC2=CC=C(C=C2)CC3=CC=NC=C3
• Molecular Formula: C23H23N3OS
• Molecular Weight: 389.5 g/mol

Description

4-isopropyl-N-({[4-(4-pyridinylmethyl)phenyl]amino}carbonothioyl)benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is commonly known as 'compound X' and is synthesized using a specific method that involves several steps.

Mechanism of Action

The mechanism of action of 4-isopropyl-N-({[4-(4-pyridinylmethyl)phenyl]amino}carbonothioyl)benzamide is not fully understood. However, it is believed that this compound acts by inhibiting specific enzymes or proteins in the body.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are not fully understood. However, studies have shown that this compound has potential anti-inflammatory, anti-cancer, and anti-bacterial properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-isopropyl-N-({[4-(4-pyridinylmethyl)phenyl]amino}carbonothioyl)benzamide in lab experiments is its potential as a drug candidate. However, this compound has certain limitations, such as low solubility in water and low bioavailability.

Future Directions

There are several future directions for research on 4-isopropyl-N-({[4-(4-pyridinylmethyl)phenyl]amino}carbonothioyl)benzamide. Some of these directions include:
1. Investigating the potential of this compound as a drug candidate for the treatment of specific diseases.
2. Studying the mechanism of action of this compound in more detail.
3. Developing new synthesis methods for this compound to improve its solubility and bioavailability.
4. Studying the potential applications of this compound in the field of materials science.
Conclusion:
In conclusion, this compound is a chemical compound that has potential applications in various fields. This compound is synthesized using a specific method and has been extensively studied for its potential as a drug candidate and its potential applications in materials science. Further research is needed to fully understand the mechanism of action and the biochemical and physiological effects of this compound.

Scientific Research Applications

4-isopropyl-N-({[4-(4-pyridinylmethyl)phenyl]amino}carbonothioyl)benzamide has been extensively studied for its potential applications in various fields. In the field of medicinal chemistry, this compound is being investigated for its potential as a drug candidate for the treatment of various diseases. In the field of materials science, this compound is being studied for its potential applications in the development of new materials.